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Compound of Interest

Compound Name: Metoprolol Acid-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Metoprolol Acid-d5, a deuterated
analog of Metoprolol Acid. The inclusion of five deuterium atoms offers a stable isotopic label,
making it an invaluable tool for a range of research applications, particularly in pharmacokinetic
and metabolic studies where it serves as an internal standard for mass spectrometry-based
guantification of Metoprolol and its metabolites.

Core Compound Data

Quantitative data for Metoprolol Acid-d5 is summarized in the table below, providing key
molecular and physical properties.
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Property Value Citations
Molecular Weight 272.35 g/mol [L1121[31[4115]
Molecular Formula C14H16DsNOa

CAS Number

1215404-47-9

Synonyms

4-[2-Hydroxy-3-[(1-
methylethyl)amino]propoxy-
d5]benzeneacetic Acid; 4-(2-
Hydroxy-3-
isopropylaminopropoxy-
d5)phenylacetic Acid; Atenolol
Acid-d5

IUPAC Name

2-(4-(2-hydroxy-3-
(isopropylamino)propoxy-
1,1,2,3,3-d5)phenyl)acetic acid

Signaling Pathway of Metoprolol

Metoprolol is a cardioselective B1l-adrenergic receptor antagonist. Its primary mechanism of

action involves blocking the effects of catecholamines, such as adrenaline and noradrenaline,

at these receptors, predominantly located in cardiac tissue. This blockade disrupts the

downstream signaling cascade, leading to its therapeutic effects in conditions like hypertension,

angina, and heart failure.

The binding of catecholamines to B1-adrenergic receptors normally activates a G-protein-

coupled signaling pathway, leading to an increase in intracellular cyclic adenosine
monophosphate (cCAMP) and the subsequent activation of Protein Kinase A (PKA). Metoprolol
competitively inhibits this initial binding step. By preventing catecholamine binding, Metoprolol

effectively reduces heart rate, decreases myocardial contractility, and lowers blood pressure.
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Caption: Metoprolol's mechanism of action via 31-adrenergic receptor blockade.

Experimental Protocols

The quantification of Metoprolol and its metabolites, often using Metoprolol Acid-d5 as an
internal standard, is crucial in clinical and research settings. High-Performance Liquid
Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a widely adopted
and robust analytical technique for this purpose.

Sample Preparation: Liquid-Liquid Extraction

A common method for extracting Metoprolol from biological matrices like human plasma is
liquid-liquid extraction.

o Sample Collection: Collect blood samples in tubes containing an anticoagulant (e.g.,
K2EDTA).

o Plasma Separation: Centrifuge the blood samples to separate the plasma.

 Aliquoting: Transfer a precise volume of plasma (e.g., 100 pL) into a clean tube.
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Internal Standard Spiking: Add a known concentration of Metoprolol Acid-d5 solution to the
plasma sample.

Extraction: Add an organic extraction solvent, such as methyl tertiary butyl ether.

Vortexing and Centrifugation: Vortex the mixture to ensure thorough mixing and then
centrifuge to separate the organic and aqueous layers.

Evaporation: Transfer the organic layer to a new tube and evaporate to dryness under a
stream of nitrogen.

Reconstitution: Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following provides a general protocol for the chromatographic separation and mass
spectrometric detection of Metoprolol.

Chromatographic System: An HPLC system capable of delivering a precise and stable flow
rate.

Analytical Column: A C18 reversed-phase column is commonly used for separation.

Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., 10mM
ammonium acetate or 5mM ammonium formate) and an organic solvent (e.g., acetonitrile or
methanol). Isocratic elution is often employed.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source is frequently used.

lonization Mode: Positive ion mode is typically used for the detection of Metoprolol.

Detection: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive
quantification. The precursor to product ion transitions for Metoprolol (e.g., m/z 268.15 -
115.90) and the internal standard are monitored.
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Caption: Workflow for the quantification of Metoprolol using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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